Cas no 1214334-82-3 (2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid)

• Product Name: 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid
• CAS No: 1214334-82-3
• MF: C₁₇H₁₁FN₂O₂
• MW: 294.279847383499
• CID: 4909107
• Update Time: 2025-06-09

2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid

• Inchi： 1S/C17H11FN2O2/c18-16-14(12-5-9-20-10-6-12)2-1-13(15(16)17(21)22)11-3-7-19-8-4-11/h1-10H,(H,21,22)
• InChI Key： FUIAFNXQKVIGPO-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C2C=CN=CC=2)C=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1

Additional information on 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid

Introduction to 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid (CAS No. 1214334-82-3)

2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid (CAS No. 1214334-82-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid is C₁₇H₁₀FNO₂, and it has a molecular weight of approximately 289.27 g/mol. The presence of the fluoro group and the two pyridine rings in its structure imparts distinct chemical and physical properties to this compound. These features contribute to its potential as a building block for the synthesis of more complex molecules with specific biological activities.

In recent years, 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid has been extensively studied for its potential therapeutic applications. Research has shown that this compound can act as a potent inhibitor of certain enzymes and receptors, making it a promising lead for the development of new drugs. For instance, studies have demonstrated its ability to inhibit the activity of kinases, which are key enzymes involved in various cellular processes, including signal transduction and cell proliferation. This property makes it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders.

Beyond its pharmaceutical applications, 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid has also been explored for its use in materials science. The presence of the pyridine rings and the carboxylic acid group provides opportunities for the formation of supramolecular structures through hydrogen bonding and π–π stacking interactions. These interactions can be harnessed to create functional materials with tailored properties, such as luminescent materials, sensors, and catalysts.

The synthesis of 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and sequential functional group transformations. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In terms of safety and handling, while 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid is not classified as a hazardous material, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible substances.

The ongoing research into 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid continues to uncover new applications and properties. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown promise in catalytic reactions and as precursors for the synthesis of metal-based materials with unique electronic and magnetic properties.

In conclusion, 2-Fluoro-3,6-di(pyridin-4-yl)benzoic acid (CAS No. 1214334-82-3) is a multifaceted compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide.